Cas no 1602431-36-6 (4-Amino-1-cyclopropylhexan-2-one)

• Product Name: 4-Amino-1-cyclopropylhexan-2-one
• CAS No: 1602431-36-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5752979
• PubChem ID: 116609160
• Update Time: 2025-06-08

4-Amino-1-cyclopropylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 1602431-36-6
• 4-amino-1-cyclopropylhexan-2-one
• EN300-795069
• 4-Amino-1-cyclopropylhexan-2-one

• Inchi： 1S/C9H17NO/c1-2-8(10)6-9(11)5-7-3-4-7/h7-8H,2-6,10H2,1H3
• InChI Key： XPVAIGQXBYJBOU-UHFFFAOYSA-N
• SMILES： O=C(CC(CC)N)CC1CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-Amino-1-cyclopropylhexan-2-one

Introduction to 4-Amino-1-cyclopropylhexan-2-one (CAS No. 1602431-36-6)

4-Amino-1-cyclopropylhexan-2-one, identified by its Chemical Abstracts Service (CAS) number 1602431-36-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropyl substituent and an amino group at the 4-position of a six-carbon ketone backbone, exhibits structural features that make it a valuable intermediate in the development of novel therapeutic agents. The unique combination of functional groups in 4-amino-1-cyclopropylhexan-2-one positions it as a versatile building block for medicinal chemists exploring diverse pharmacophores.

The synthesis and application of 4-amino-1-cyclopropylhexan-2-one have garnered attention due to its potential role in constructing complex scaffolds found in biologically active molecules. The cyclopropyl group, known for its rigidity and ability to influence conformational preferences, can be particularly advantageous in designing ligands that interact with biological targets with high specificity. Furthermore, the presence of an amino group provides opportunities for further derivatization, including amide bond formation, which is a common strategy in drug design to enhance solubility and metabolic stability.

In recent years, the exploration of cyclopropyl-containing compounds has expanded significantly, driven by their prevalence in natural products and their demonstrated biological activity. For instance, studies have highlighted the importance of cyclopropyl motifs in molecules targeting enzymes such as kinases and proteases, where the rigid structure can mimic key interactions within the active site. The compound 4-amino-1-cyclopropylhexan-2-one aligns with this trend, offering a scaffold that could be modified to address specific therapeutic needs.

One of the most compelling aspects of 4-amino-1-cyclopropylhexan-2-one is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop libraries of derivatives for high-throughput screening (HTS) campaigns. The ability to introduce modifications at various positions along the carbon chain while retaining the core cyclopropylhexanone structure allows for rapid exploration of structure-activity relationships (SAR). Such systematic approaches are crucial in modern drug discovery, where efficiency and precision are paramount.

The pharmacological potential of 4-amino-1-cyclopropylhexan-2-one has been explored in several contexts. For example, derivatives of this compound have been investigated for their effects on central nervous system (CNS) receptors, where the cyclopropyl group can modulate binding affinity and selectivity. Additionally, the amino functionality has been exploited to create prodrugs or conjugates that enhance delivery or bioavailability. These applications underscore the versatility of 4-amino-1-cyclopropylhexan-2-one as a chemical entity.

From a synthetic chemistry perspective, 4-amino-1-cyclopropylhexan-2-one serves as an excellent example of how functional group interplay can drive innovation. The ketone group can undergo reduction to form alcohols or further oxidation to esters or acid derivatives, while the amino group can be acylated or alkylated to alter physicochemical properties. This flexibility makes it an attractive candidate for both academic research and industrial applications where rapid access to diverse molecular architectures is required.

The growing interest in 4-amino-1-cyclopropylhexan-2-one is also reflected in recent publications discussing its role in fragment-based drug design (FBDD). Fragment-based approaches rely on identifying small molecular fragments that bind weakly to a target but can be combined iteratively to produce high-affinity ligands. The simplicity and modularity of 4-amino-1-cyclopropylhexan-2-one make it an ideal starting point for such strategies. By leveraging computational tools and experimental techniques like X-ray crystallography or NMR spectroscopy, researchers can rapidly optimize binding interactions using this scaffold.

In conclusion, 4-amino-1-cyclopropylhexan-2-one (CAS No. 1602431-36-6) represents a promising compound with broad utility in pharmaceutical research and development. Its unique structural features—combining a cyclopropyl ring with an amino-substituted ketone—offer opportunities for designing innovative therapeutics targeting various diseases. As synthetic methodologies continue to evolve and computational power increases, compounds like 4-amino-1-cyclopropylhexan-2-one will undoubtedly play a pivotal role in shaping the future of drug discovery.